Cas no 692762-18-8 (N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide)

• Product Name: N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide
• CAS No: 692762-18-8
• MF: C₁₇H₁₆N₄O₃S₂
• MW: 388.463940620422
• CID: 6453307
• Update Time: 2025-10-22

N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide
• N-(6-pyrrolidin-1-ylsulfonyl-1,3-benzothiazol-2-yl)pyridine-2-carboxamide
• 2-Pyridinecarboxamide, N-[6-(1-pyrrolidinylsulfonyl)-2-benzothiazolyl]-

• Inchi： 1S/C17H16N4O3S2/c22-16(14-5-1-2-8-18-14)20-17-19-13-7-6-12(11-15(13)25-17)26(23,24)21-9-3-4-10-21/h1-2,5-8,11H,3-4,9-10H2,(H,19,20,22)
• InChI Key： ZGUYTTMOZRBJOR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=CC=C(S(N4CCCC4)(=O)=O)C=C3S2)=O)=NC=CC=C1

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• pka: 6.67±0.70(Predicted)

Additional information on N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide

Recent Advances in the Study of N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide (CAS: 692762-18-8)

N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide (CAS: 692762-18-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl-pyrrolidine and benzothiazole-pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

The synthesis of N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide involves a multi-step process that includes the coupling of pyrrolidine-1-sulfonyl chloride with a benzothiazole-pyridine core. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. Recent optimizations in the synthetic route have improved yield and scalability, making it more accessible for further pharmacological studies.

In terms of biological activity, N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit the activity of protein kinase C (PKC) isoforms, which play a critical role in cell signaling and proliferation. Additionally, its ability to disrupt PPIs has been explored in the context of cancer therapy, where it has shown efficacy in blocking the interaction between tumor suppressor proteins and oncogenic partners.

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Notably, it exhibits favorable bioavailability and metabolic stability, with minimal off-target effects. Animal models of inflammation and cancer have revealed significant reductions in disease progression following treatment with N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide, highlighting its potential as a lead compound for drug development.

Despite these promising findings, challenges remain in the clinical translation of N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide. Issues such as dose-dependent toxicity and the need for further structural modifications to enhance selectivity and potency are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and advance the compound toward preclinical trials.

In conclusion, N-6-(pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-ylpyridine-2-carboxamide represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and oncology. Continued research into its mechanism of action, structural optimization, and therapeutic efficacy will be crucial in realizing its full potential. This compound exemplifies the innovative approaches being pursued in the development of next-generation therapeutics.